Cas no 2229410-41-5 (5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229410-41-5
• MF: C₁₁H₁₁F₂N₃O
• MW: 239.221349000931
• CID: 6519465
• PubChem ID: 165660086
• Update Time: 2025-09-27

5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine
• EN300-1950289
• 5-[4-(difluoromethoxy)phenyl]-1-methyl-1H-pyrazol-4-amine
• 2229410-41-5

• Inchi： 1S/C11H11F2N3O/c1-16-10(9(14)6-15-16)7-2-4-8(5-3-7)17-11(12)13/h2-6,11H,14H2,1H3
• InChI Key： KNOZHGJLPGLDAS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 239.08701831g/mol
• Monoisotopic Mass: 239.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2229410-41-5)

The compound 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine, with the CAS number 2229410-41-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and the pyrazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological pathways effectively.

In recent years, the demand for fluorinated compounds like 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The difluoromethoxy moiety, in particular, is known to influence lipophilicity and membrane permeability, making it a hotspot for drug design optimization.

From a synthetic chemistry perspective, the preparation of CAS 2229410-41-5 involves multi-step organic transformations, often requiring precise control over reaction conditions. The pyrazole-amine scaffold is a versatile intermediate, enabling further functionalization for targeted applications. This flexibility has led to its exploration in areas such as kinase inhibition and central nervous system (CNS) drug development, where selectivity and potency are critical.

The agrochemical industry has also shown interest in 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine, as fluorinated compounds are increasingly used in crop protection products. Their ability to resist degradation under environmental stress makes them valuable for sustainable agriculture. This ties into broader discussions about green chemistry and the need for eco-friendly alternatives in pest management.

Analytical characterization of CAS 2229410-41-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, which is essential for both research and industrial-scale production. The availability of high-purity 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine is crucial for reproducible results in biological assays.

As the scientific community continues to explore fluorine-containing compounds, 2229410-41-5 stands out for its balanced physicochemical properties. Its relevance to precision medicine and material science further underscores its multidisciplinary appeal. Future studies may focus on optimizing its synthetic routes or expanding its applications in bioconjugation and catalysis.

In summary, 5-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-4-amine (CAS 2229410-41-5) represents a compelling case study in modern chemical innovation. Its integration into cutting-edge research reflects the evolving priorities of industries striving for efficiency, sustainability, and therapeutic breakthroughs. For researchers and manufacturers alike, this compound offers a wealth of opportunities to advance scientific knowledge and practical solutions.